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Compound of Interest

Compound Name: Fmoc-Ile-Thr(Psi(Me,Me)pro)-OH

Cat. No.: B15545536

Get Quote

Fmoc-Ile-Thr(Psi(Me,Me)pro)-OH is a specialized dipeptide derivative designed for use in

Fmoc-based solid-phase peptide synthesis (SPPS).[1][2] Its unique structural feature, a

dimethylated pseudoproline (Psi(Me,Me)pro) modification at the Threonine residue, serves as a

powerful tool to overcome common challenges in the synthesis of complex peptides. This guide

provides a detailed examination of its chemical properties, experimental applications, and the

underlying principles of its utility.

The incorporation of the pseudoproline moiety creates a temporary "kink" in the peptide

backbone, mimicking the structure of proline.[3][4] This conformational disruption is highly

effective at preventing the formation of secondary structures like β-sheets during peptide

assembly.[5][6] Such aggregation is a primary cause of poor solvation, incomplete coupling

reactions, and low yields in SPPS.[7] By mitigating these issues, Fmoc-Ile-
Thr(Psi(Me,Me)pro)-OH enhances synthetic efficiency, improves the purity of crude products,

and facilitates the synthesis of long or otherwise "difficult" sequences.[8][9]

The pseudoproline modification is stable throughout the standard cycles of Fmoc SPPS but is

readily and completely reversed during the final trifluoroacetic acid (TFA)-mediated cleavage

step, regenerating the native Threonine residue in the final peptide.[4][5]
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Chemical Properties and Data
The fundamental chemical and physical properties of Fmoc-Ile-Thr(Psi(Me,Me)pro)-OH are

summarized below.

Property Value Reference

Molecular Weight 494.58 g/mol

Empirical Formula C₂₈H₃₄N₂O₆

CAS Number 957780-52-8

Physical Form Powder

Storage Temperature 2-8°C
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Mechanism of Action: Disrupting Peptide
Aggregation
The primary function of the pseudoproline moiety is to disrupt inter-chain hydrogen bonding

that leads to aggregation. The oxazolidine ring imposes a cis-amide bond conformation with the

preceding amino acid (Isoleucine in this case), creating a significant bend in the peptide

backbone. This prevents the linear alignment required for β-sheet formation, thereby

maintaining the solubility and accessibility of the growing peptide chain on the solid support.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b15545536/docs?utm_src=pdf-body#a-comprehensive-overview-for-researchers-scientists-and-drug-development-professionals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15545536?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Standard Peptide Synthesis Synthesis with Fmoc-Ile-Thr(Psi(Me,Me)pro)-OH
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Diagram 1: Logical workflow comparing standard SPPS with pseudoproline-assisted synthesis.

Experimental Protocols
Fmoc-Ile-Thr(Psi(Me,Me)pro)-OH is utilized as a dipeptide building block in standard Fmoc

SPPS protocols. It replaces the sequential coupling of Fmoc-Thr(tBu)-OH and Fmoc-Ile-OH.

The reason for using a pre-formed dipeptide is that the nitrogen atom within the oxazolidine

ring is sterically hindered and less nucleophilic, making direct acylation inefficient.[3]
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General Protocol for Incorporation in Automated SPPS
Resin Preparation: Start with a suitable resin (e.g., Rink Amide, 2-chlorotrityl) and perform

the initial deprotection of the Fmoc group using a solution of 20% piperidine in DMF.

Dipeptide Activation: In a separate vessel, dissolve Fmoc-Ile-Thr(Psi(Me,Me)pro)-OH
(typically 3-5 equivalents over resin loading) and an activating agent (e.g., HBTU/HOBt or

HATU, 3-5 equivalents) in a minimal amount of DMF. Add a base such as DIPEA (6-10

equivalents). Allow the activation to proceed for several minutes.

Coupling: Add the activated dipeptide solution to the deprotected resin. Allow the coupling

reaction to proceed for 1-2 hours. For difficult sequences, extended coupling times or double

coupling may be employed.[9] Microwave-assisted coupling can also be used to accelerate

the reaction.[10]

Washing: After coupling, thoroughly wash the resin with DMF to remove excess reagents

and byproducts.

Monitoring: Confirm the completion of the coupling reaction using a qualitative test such as

the Kaiser (ninhydrin) test.

Chain Elongation: Proceed with the synthesis by deprotecting the Fmoc group from the

newly added Isoleucine and coupling the next amino acid in the sequence using standard

protocols.

Final Cleavage: Upon completion of the peptide sequence, treat the resin with a cleavage

cocktail, typically containing 95% Trifluoroacetic Acid (TFA), water, and scavengers (e.g.,

triisopropylsilane). This step simultaneously cleaves the peptide from the resin, removes

side-chain protecting groups, and quantitatively converts the oxazolidine ring back to a

native threonine residue.[4][5]
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Diagram 2: Experimental workflow for incorporating the pseudoproline dipeptide in SPPS.

Guidelines for Use
Empirical data has led to the development of best practices for placing pseudoproline

dipeptides within a sequence to maximize their effectiveness:

Spacing: Insert pseudoprolines approximately every 5-6 residues for long peptides.[4][8]

Proximity to Proline: Maintain a minimum of 2 residues between a pseudoproline and

another pseudoproline or a standard proline residue.[4][9]

Hydrophobic Regions: It is often beneficial to place a pseudoproline unit immediately before

a known hydrophobic or aggregation-prone sequence.[4][5]

Applications in Drug Discovery and Peptide Science
The ability to reliably synthesize challenging peptides is crucial for drug development and

biochemical research. Fmoc-Ile-Thr(Psi(Me,Me)pro)-OH is particularly valuable for:

Synthesis of Long Peptides: Enables the synthesis of peptides and small proteins (up to 80

amino acids) that would otherwise be inaccessible with standard methods.[9]

Cyclic Peptides: The pre-organized "kink" introduced by the pseudoproline can facilitate

peptide cyclization by bringing the N- and C-termini into proximity, often leading to increased

yields and faster reaction times.[4][5]
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Peptidomimetics: The pseudoproline moiety can be used as a proline isostere in the design

of peptidomimetics with tailored conformational properties.[5]

Improved Product Quality: By reducing aggregation, syntheses using pseudoprolines result

in higher quality crude products, simplifying purification and increasing overall yields.[8] This

is critical for scaling up the production of peptide-based therapeutics.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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